Cas no 25787-03-5 (Benzenecarboximidamide,4,4'-[1,4-phenylenebis(iminocarbonylimino)]bis[N-methyl-, dihydrochloride (9CI))

• Product Name: Benzenecarboximidamide,4,4'-[1,4-phenylenebis(iminocarbonylimino)]bis[N-methyl-, dihydrochloride (9CI)
• CAS No: 25787-03-5
• MF: C₂₄H₂₇ClN₈O₂
• MW: 494.976582765579
• CID: 285573
• PubChem ID: 54605842
• Update Time: 2025-04-19

Benzenecarboximidamide,4,4'-[1,4-phenylenebis(iminocarbonylimino)]bis[N-methyl-, dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,4,4'-[1,4-phenylenebis(iminocarbonylimino)]bis[N-methyl-, dihydrochloride (9CI)
• 1-[4-(N'-methylcarbamimidoyl)phenyl]-3-[4-[[4-(N'-methylcarbamimidoyl)phenyl]carbamoylamino]phenyl]urea,hydrochloride
• NSC64905
• 25787-03-5
• Benzenecarboximidamide,4'-[1,4-phenylenebis(iminocarbonylimino)]bis(N-methyl)-, dihydrochloride
• 4,4'-[1,4-Phenylenebis(carbamoylazanediyl)]bis(N'-methylbenzene-1-carboximidamide)--hydrogen chloride (1/1)
• NSC-64905
• Urea,1'-p-phenylenebis[3-[p-(methylamidino)phenyl]-, dihydrochloride
• DTXSID90714149

• Inchi： 1S/C24H26N8O2.ClH/c1-27-21(25)15-3-7-17(8-4-15)29-23(33)31-19-11-13-20(14-12-19)32-24(34)30-18-9-5-16(6-10-18)22(26)28-2;/h3-14H,1-2H3,(H2,25,27)(H2,26,28)(H2,29,31,33)(H2,30,32,34);1H
• InChI Key： BQYVFZUMBGCHLU-UHFFFAOYSA-N
• SMILES： Cl.O=C(NC1C=CC(/C(=N/C)/N)=CC=1)NC1C=CC(=CC=1)NC(NC1C=CC(/C(=N/C)/N)=CC=1)=O

Computed Properties

• Exact Mass: 458.21818
• Monoisotopic Mass: 494.1945498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 669
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 159Ų

Experimental Properties

• PSA: 169.42